4-[5-(morpholin-4-ylmethyl)tetrazol-1-yl]-N-[2,2,2-trifluoro-1-(furan-2-yl)ethyl]butanamide

• IUPAC Name: 4-[5-(morpholin-4-ylmethyl)tetrazol-1-yl]-N-[2,2,2-trifluoro-1-(furan-2-yl)ethyl]butanamide
• InChI: InChI=1S/C16H21F3N6O3/c17-16(18,19)15(12-3-2-8-28-12)20-14(26)4-1-5-25-13(21-22-23-25)11-24-6-9-27-10-7-24/h2-3,8,15H,1,4-7,9-11H2,(H,20,26)
• InChI Key: OMPZZRGULCWGFE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=NN=NN2CCCC(=O)NC(C3=CC=CO3)C(F)(F)F
• Molecular Formula: C16H21F3N6O3
• Molecular Weight: 402.37 g/mol

Description

4-[5-(morpholin-4-ylmethyl)tetrazol-1-yl]-N-[2,2,2-trifluoro-1-(furan-2-yl)ethyl]butanamide is a synthetic organic compound with a complex structure It contains a tetrazole ring, a morpholine moiety, and a trifluoromethyl group attached to a furan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[5-(morpholin-4-ylmethyl)tetrazol-1-yl]-N-[2,2,2-trifluoro-1-(furan-2-yl)ethyl]butanamide typically involves multiple steps:

Formation of the Tetrazole Ring: The tetrazole ring can be synthesized by reacting an appropriate nitrile with sodium azide in the presence of a catalyst such as zinc chloride.

Attachment of the Morpholine Moiety: The morpholine group can be introduced via a nucleophilic substitution reaction, where morpholine displaces a leaving group on a suitable precursor.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group can be added using reagents like trifluoromethyl iodide or trifluoromethyl sulfonate under conditions that promote nucleophilic substitution.

Coupling with the Furan Ring: The furan ring can be attached through a coupling reaction, such as a Suzuki or Heck reaction, using appropriate palladium catalysts.

Final Coupling to Form the Butanamide: The final step involves coupling the intermediate with a butanamide derivative under conditions that facilitate amide bond formation, such as using carbodiimide reagents.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the furan ring, leading to the formation of furan-2,3-dione derivatives.

Reduction: Reduction reactions can target the tetrazole ring, potentially converting it to an amine or other reduced forms.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst can be used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often under basic conditions.

Major Products Formed

Oxidation: Furan-2,3-dione derivatives.

Reduction: Amine derivatives of the tetrazole ring.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, 4-[5-(morpholin-4-ylmethyl)tetrazol-1-yl]-N-[2,2,2-trifluoro-1-(furan-2-yl)ethyl]butanamide can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology

In biological research, this compound may be investigated for its potential as a pharmacological agent. The presence of the tetrazole ring and morpholine moiety suggests it could interact with biological targets such as enzymes or receptors.

Medicine

In medicine, the compound could be explored for its potential therapeutic effects. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of drugs, making this compound a candidate for drug development.

Industry

In industry, the compound could be used in the development of new materials with specific properties, such as improved thermal stability or unique electronic characteristics.

Mechanism of Action

The mechanism of action of 4-[5-(morpholin-4-ylmethyl)tetrazol-1-yl]-N-[2,2,2-trifluoro-1-(furan-2-yl)ethyl]butanamide would depend on its specific application. In a pharmacological context, it could interact with molecular targets such as enzymes or receptors, modulating their activity. The tetrazole ring may mimic the structure of biological ligands, allowing the compound to bind to specific sites on proteins. The morpholine moiety could enhance the compound’s solubility and facilitate its interaction with biological membranes.

Comparison with Similar Compounds

Similar Compounds

• 5-(morpholin-4-yl)-N’-sulfonyl-1,2,3-thiadiazole-4-amidines
• Morpholin-4-yl-acetic acid
• 3-Methyl-1-morpholin-4-ylmethyl-2,6-diphenylpiperidin-4-one

Uniqueness

4-[5-(morpholin-4-ylmethyl)tetrazol-1-yl]-N-[2,2,2-trifluoro-1-(furan-2-yl)ethyl]butanamide is unique due to the combination of its structural features. The presence of the tetrazole ring, morpholine moiety, and trifluoromethyl group attached to a furan ring provides a distinct set of chemical properties and potential biological activities that are not commonly found in other compounds.